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The 3'-Gatekeeper: A Technical History of
Modified Nucleosides
From Obligate Terminators to Reversible Genomic Tools

Executive Summary
The 3'-hydroxyl group of the ribose ring is the definitive "gatekeeper" of nucleic acid

polymerization. Its presence allows phosphodiester bond formation; its absence or modification

dictates the cessation or modulation of genetic elongation.[1] This guide traces the evolution of

3'-modified nucleosides from their discovery as natural antibiotics to their pivotal role in the

HIV/AIDS crisis and their current status as the chemical engine behind Next-Generation

Sequencing (NGS). We analyze the structure-activity relationships (SAR) that transform these

molecules from simple chain terminators into complex, reversible molecular tools.

The Foundation: Natural Occurrence & Obligate
Termination
The Cordycepin Discovery (1950)
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The history of 3'-modification begins not in a synthetic lab, but in nature. Cordycepin (3'-

deoxyadenosine), isolated from the fungus Cordyceps militaris in 1950, was the first nucleoside

antibiotic discovered.[2][3][4]

Mechanism of Action: Cordycepin acts as an obligate chain terminator. Intracellular kinases

phosphorylate it to its triphosphate form (3'-dATP). RNA polymerases incorporate it into

growing RNA chains. However, because the 3'-position lacks a hydroxyl group (replaced by a

hydrogen), the nucleophilic attack required to attach the next nucleotide cannot occur.[1][5]

Significance: This established the paradigm that the 3'-position is the "Achilles' heel" of

polymerase activity, a concept that would later underpin antiviral therapy and DNA

sequencing.
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Figure 1: The logic of obligate chain termination. The absence of the 3'-nucleophile prevents

the formation of the phosphodiester backbone.[1][6]

The Antiviral Revolution: The AZT Era
3'-Azido-3'-deoxythymidine (AZT)
Synthesized in 1964 by Jerome Horwitz as a potential anticancer agent, AZT failed in oncology

but was resurrected in the 1980s as the first drug for HIV.

Chemical Logic: The azido group (

) at the 3' position is a bioisostere for the hydroxyl group in terms of size and
electronegativity, allowing the molecule to be recognized by kinases and polymerases.

Selectivity: HIV Reverse Transcriptase (RT) has a lower fidelity than human DNA

polymerases. It readily incorporates AZT-TP, leading to viral DNA chain termination. Human
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mitochondrial DNA polymerase is also affected, leading to toxicity, but nuclear polymerases

largely exclude it.

Conformational Impact: The 3'-azido group influences the sugar pucker. While natural

thymidine exists in equilibrium, AZT favors a specific conformation (often C3'-endo/North)

that mimics the transition state bound by RT.

Comparative Data: Natural vs. Modified[8]
Parameter

Thymidine
(Natural)

AZT (3'-Azido) ddC (2',3'-Dideoxy)

3' Substituent Hydroxyl (-OH) Azido (-N3) Hydrogen (-H)

Electronic Effect Electron Donor Electron Withdrawing Neutral

Sugar Pucker C2'-endo (South) Mixed / C3'-endo bias Flexible

Primary Utility DNA Synthesis HIV Therapy
HIV Therapy /

Sequencing

The Genomic Era: From Sanger to NGS
The development of DNA sequencing technologies tracks perfectly with the evolution of 3'-

chemistry.

Sanger Sequencing: Permanent Termination
Frederick Sanger's method (1977) utilized 2',3'-dideoxynucleotides (ddNTPs). These are "blind"

terminators. Once incorporated, the strand is dead. This required four separate reactions (or

four dyes) and capillary electrophoresis to resolve fragments by size.

Illumina/Solexa: Reversible Termination
The leap to Next-Generation Sequencing (NGS) required a terminator that could be reversed.

The solution was the 3'-O-azidomethyl group.[7][8][9]

Incorporation: The polymerase incorporates a nucleotide with a 3'-O-azidomethyl block and a

cleavable fluorophore.
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Imaging: The block prevents further addition; the machine images the fluorescence.

Cleavage: A chemical agent (TCEP - Tris(2-carboxyethyl)phosphine) cleaves the azide group

and the fluorophore, restoring the natural 3'-OH.

Cycle: The cycle repeats.

Why Azidomethyl? It is small enough to be tolerated by engineered polymerases (steric gating)

but stable enough to prevent "leakage" (unwanted extension) until chemically cleaved.

1. INCORPORATION
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2. TERMINATION
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Figure 2: The Reversible Terminator Cycle. The 3'-O-azidomethyl group acts as a temporary

pause button, allowing base-by-base imaging.

Experimental Protocol: Synthesis of AZT
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Methodology: Synthesis of 3'-Azido-3'-deoxythymidine via 2,3'-Anhydro Intermediate.

Rationale: This route is historically significant and chemically elegant. Direct displacement of

the 3'-OH is difficult due to steric hindrance and electronic repulsion. The "anhydro" route

utilizes intramolecular attack to invert the stereochemistry twice, resulting in net retention of the

configuration (relative to thymidine) but with an azide substitution.

Reagents Required[7][12][13]
Thymidine[6][10][11][12]

Trityl Chloride (TrCl)

Methanesulfonyl Chloride (MsCl)

Sodium Azide (

)

Sodium Hydroxide (NaOH)

Step-by-Step Workflow
5'-Protection:

React Thymidine with Trityl Chloride in pyridine.

Mechanism:[2][3][5][6][13][11][14][15] Bulky TrCl selectively protects the primary 5'-OH,

leaving the secondary 3'-OH free.[6]

Validation: TLC shows disappearance of polar starting material.

3'-Activation (Mesylation):

Treat 5'-Tr-Thymidine with MsCl in pyridine at 0°C.

Result: Formation of 3'-O-mesyl derivative (excellent leaving group).

Formation of 2,3'-Anhydro Moiety:
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Reflux the mesylate in ethanol with NaOH (or DBU).

Mechanism:[2][3][5][6][13][11][14][15] The carbonyl oxygen at C2 of the base attacks the

C3' position of the sugar, displacing the mesylate.

Stereochemistry: This inverts the configuration at C3' (forming a lyxo-configured bridged

system).

Azide Displacement (Ring Opening):

Treat the 2,3'-anhydro intermediate with

in DMF at elevated temperature (100°C+).

Mechanism:[2][3][5][6][13][11][14][15] The azide ion (

) acts as a nucleophile, attacking C3'. This opens the anhydro ring.[6]

Stereochemistry: This second attack inverts the C3' center again, returning it to the

original erythro (down) configuration found in thymidine.

Deprotection:

Remove the 5'-Trityl group using 80% acetic acid.

Final Product: 3'-Azido-3'-deoxythymidine (AZT).[10][11][12][16][17]

Modern Perspectives: Conformational Locking
Beyond simple termination, modern drug design uses 3'-modifications to "lock" sugar

conformations.

The Fluorine Effect: Fluorine is highly electronegative.[18] A 3'-fluoro substitution prefers an

axial orientation to minimize dipole interactions (gauche effect).

North vs. South:

North (C3'-endo): Preferred by A-form RNA helices. 3'-F (axial) can stabilize this.
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South (C2'-endo): Preferred by B-form DNA.

Therapeutic Application: In Hepatitis C (HCV) drugs like Sofosbuvir (though modified at 2'),

the principle of conformational locking is critical. 3'-deoxy-3'-fluoroadenosine is currently

under investigation for tick-borne encephalitis virus (TBEV), utilizing this "locked" geometry

to inhibit viral polymerase while evading excision mechanisms.

References
Cunningham, K. G., et al. (1950).[4] Cordycepin, a metabolic product from cultures of

Cordyceps militaris.[2][3] Nature. Link

Horwitz, J. P., et al. (1964). Nucleosides.[1][4][5][6][8][11][14][16][19] V. The Synthesis of 3'-

Azido-3'-deoxythymidine. Journal of Organic Chemistry. Link

Sanger, F., et al. (1977). DNA sequencing with chain-terminating inhibitors. PNAS. Link

Bentley, D. R., et al. (2008). Accurate whole human genome sequencing using reversible

terminator chemistry. Nature. Link

Eyer, L., et al. (2018). Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine

against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Dideoxynucleotide chain termination oligonucleotides and their application [biosyn.com]

2. Advances in biosynthesis and metabolic engineering strategies of cordycepin - PMC
[pmc.ncbi.nlm.nih.gov]

3. Frontiers | Advances in biosynthesis and metabolic engineering strategies of cordycepin
[frontiersin.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1367820/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11188397/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1386855/full
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2F166949a0
https://www.biosyn.com/tew/Dideoxynucleotide-chain-termination-oligonucleotides-and-their-application.aspx
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1367820/full
https://www.mdpi.com/1467-3045/45/8/433
https://www.sciencesnail.com/science/azt-mechanism-of-action-and-organic-synthesis
https://www.biosyn.com/tew/Reversible-Sequence-Terminators-for-Next-generation-Sequencing-by-Synthesis.aspx
https://www.chem.ucla.edu/~jung/pdfs/102.pdf
https://sciencebusiness.net/news/68575/Scientists-uncover-mechanism-of-action-of-cancer-drug-cordycepin
https://www.semanticscholar.org/paper/An-Efficient-Synthesis-of-(AZT)-Czernecki-Val%C3%A9ry/885083b63422387d03eebfaa76dca14c23803ece
https://www.mdpi.com/1420-3049/26/19/5886
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Fjo01030a038
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.pnas.org%2Fdoi%2F10.1073%2Fpnas.74.12.5463
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fnature07517
https://www.google.com/url?sa=E&q=https%3A%2F%2Fjournals.asm.org%2Fdoi%2F10.1128%2FAAC.02205-17
https://www.benchchem.com/product/b12104771?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biosyn.com/tew/Dideoxynucleotide-chain-termination-oligonucleotides-and-their-application.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC11188397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11188397/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1386855/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1386855/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12104771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Frontiers | Structural and pharmacological insights into cordycepin for neoplasms and
metabolic disorders [frontiersin.org]

5. mdpi.com [mdpi.com]

6. AZT – mechanism of action and organic synthesis - The Science Snail [sciencesnail.com]

7. pnas.org [pnas.org]

8. Reversible Sequence Terminators for Next-generation Sequencing by Synthesis
[biosyn.com]

9. DNA sequencing by synthesis using 3′-O-azidomethyl nucleotide reversible terminators
and surface-enhanced Raman spectroscopic detection - PMC [pmc.ncbi.nlm.nih.gov]

10. scispace.com [scispace.com]

11. chem.ucla.edu [chem.ucla.edu]

12. EP0292101A2 - Process for the preparation of 3'-azido-3'-deoxythymidine and
intermediates - Google Patents [patents.google.com]

13. mdpi.com [mdpi.com]

14. sciencebusiness.net [sciencebusiness.net]

15. AZT | Antiviral Drug, AIDS Treatment, Mechanism of Action, & Facts | Britannica
[britannica.com]

16. semanticscholar.org [semanticscholar.org]

17. Termination of DNA synthesis by novel 3'-modified-deoxyribonucleoside 5'-triphosphates
- PMC [pmc.ncbi.nlm.nih.gov]

18. Comprehensive Structural Studies of 2′,3′-Difluorinated Nucleosides: Comparison of
Theory, Solution, and Solid State - PMC [pmc.ncbi.nlm.nih.gov]

19. A Systematic Review of the Biological Effects of Cordycepin [mdpi.com]

To cite this document: BenchChem. [historical perspective on the development of 3'-modified
nucleosides]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12104771/docs#historical-perspective-on-the-
development-of-3-modified-nucleosides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1367820/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1367820/full
https://www.mdpi.com/1467-3045/45/8/433
https://www.sciencesnail.com/science/azt-mechanism-of-action-and-organic-synthesis
https://www.pnas.org/doi/10.1073/pnas.0804023105
https://www.biosyn.com/tew/Reversible-Sequence-Terminators-for-Next-generation-Sequencing-by-Synthesis.aspx
https://www.biosyn.com/tew/Reversible-Sequence-Terminators-for-Next-generation-Sequencing-by-Synthesis.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC4226440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4226440/
https://scispace.com/papers/an-efficient-synthesis-of-3-azido-3-deoxythymidine-azt-516vv3eo47
https://www.chem.ucla.edu/~jung/pdfs/102.pdf
https://patents.google.com/patent/EP0292101A2/en
https://patents.google.com/patent/EP0292101A2/en
https://www.mdpi.com/1420-3049/25/23/5513
https://sciencebusiness.net/news/68575/Scientists-uncover-mechanism-of-action-of-cancer-drug-cordycepin
https://www.britannica.com/science/AZT
https://www.britannica.com/science/AZT
https://www.semanticscholar.org/paper/An-Efficient-Synthesis-of-(AZT)-Czernecki-Val%C3%A9ry/885083b63422387d03eebfaa76dca14c23803ece
https://pmc.ncbi.nlm.nih.gov/articles/PMC331938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC331938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2739414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2739414/
https://www.mdpi.com/1420-3049/26/19/5886
https://www.benchchem.com/product/b12104771/docs#historical-perspective-on-the-development-of-3-modified-nucleosides
https://www.benchchem.com/product/b12104771/docs#historical-perspective-on-the-development-of-3-modified-nucleosides
https://www.benchchem.com/product/b12104771/docs#historical-perspective-on-the-development-of-3-modified-nucleosides
https://www.benchchem.com/product/b12104771/docs#historical-perspective-on-the-development-of-3-modified-nucleosides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12104771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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